![molecular formula C19H25NO2S B281145 N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide](/img/structure/B281145.png)
N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide
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Overview
Description
N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide, also known as BDBS, is a sulfonamide compound that has been used in scientific research to study its mechanism of action and physiological effects. BDBS has been synthesized using various methods and has been shown to have potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide is not fully understood, but it is believed to act as an inhibitor of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. This compound has been shown to selectively inhibit carbonic anhydrase IX, which is overexpressed in certain types of cancer, leading to a decrease in tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of carbonic anhydrase, which can lead to changes in pH regulation in the body. This compound has also been shown to exhibit antitumor activity against human lung cancer cells, suggesting that it may have potential as a chemotherapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide in lab experiments is its high yield of synthesis, which allows for large quantities to be produced. Another advantage is its potential as a selective inhibitor of carbonic anhydrase IX, which can be useful in studying the role of this enzyme in cancer. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for research involving N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide, including further study of its mechanism of action and potential applications in the field of medicinal chemistry. One area of interest is its potential as a chemotherapeutic agent, particularly in the treatment of lung cancer. Another area of interest is its potential as a selective inhibitor of carbonic anhydrase IX, which could lead to the development of new cancer therapies. Additionally, further research is needed to optimize the synthesis of this compound and to improve its solubility in water.
Synthesis Methods
N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide can be synthesized using various methods, including the reaction of 5-tert-butyl-2,3-dimethylbenzenesulfonyl chloride with benzylamine in the presence of a base. Another method involves the reaction of 5-tert-butyl-2,3-dimethylbenzenesulfonyl chloride with benzylamine and sodium hydride in dimethylformamide. Both methods result in the formation of this compound with high yields.
Scientific Research Applications
N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide has been used in scientific research to study its potential applications in the field of medicinal chemistry. One study found that this compound exhibited antitumor activity against human lung cancer cells, suggesting that it may have potential as a chemotherapeutic agent. Another study found that this compound had potential as a selective inhibitor of carbonic anhydrase IX, which is overexpressed in certain types of cancer.
Properties
Molecular Formula |
C19H25NO2S |
---|---|
Molecular Weight |
331.5 g/mol |
IUPAC Name |
N-benzyl-5-tert-butyl-2,3-dimethylbenzenesulfonamide |
InChI |
InChI=1S/C19H25NO2S/c1-14-11-17(19(3,4)5)12-18(15(14)2)23(21,22)20-13-16-9-7-6-8-10-16/h6-12,20H,13H2,1-5H3 |
InChI Key |
WSASNOMINZAQBK-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)NCC2=CC=CC=C2)C |
Canonical SMILES |
CC1=CC(=CC(=C1C)S(=O)(=O)NCC2=CC=CC=C2)C(C)(C)C |
Origin of Product |
United States |
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